Cas no 1819-14-3 ((3β,9β,10α)-3-Hydroxy-pregna-5,7-dien-20-one)

• Product Name: (3β,9β,10α)-3-Hydroxy-pregna-5,7-dien-20-one
• CAS No: 1819-14-3
• MF: C₂₁H₃₀O₂
• MW: 314.461706638336
• CID: 1058662
• PubChem ID: 67202266
• Update Time: 2025-04-20

(3β,9β,10α)-3-Hydroxy-pregna-5,7-dien-20-one Chemical and Physical Properties

Names and Identifiers

• (3β,9β,10α)-3-Hydroxy-pregna-5,7-dien-20-one
• 1-[(3S,9S,10S,13S,14R,17S)-3-hydroxy-10,13-dimethyl-2,3,4,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
• A,10
• SCHEMBL1891709
• 3b-hydroxy-9b,10apregna-5,7-dien-20-one
• DB-222889
• (3
• 1819-14-3
• 1-[(3S,9R,10S,13S,14R,17S)-3-Hydroxy-10,13-dimethyl-2,3,4,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
• A,9
• (3b,9b,10a)-3-Hydroxy-pregna-5,7-dien-20-one
• A)-3-Hydroxy-pregna-5,7-dien-20-one
• 3ss-Hydroxy-9ss,10a-pregna-5,7-dien-20-one
• (3beta,9beta,10alpha)-3-Hydroxy-pregna-5,7-dien-20-one

• Inchi： 1S/C21H30O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h4-5,15,17-19,23H,6-12H2,1-3H3/t15-,17+,18-,19+,20+,21+/m0/s1
• InChI Key： QTVNPWWLYMFLEI-MHSJKHHOSA-N
• SMILES： O[C@H]1CC[C@]2(C)C(=CC=C3[C@H]2CC[C@]2(C)[C@@H](C(C)=O)CC[C@H]23)C1

Computed Properties

• Exact Mass: 314.22500
• Monoisotopic Mass: 314.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 4.43540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 20-oxosteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids 20-oxosteroids